Cas no 23239-41-0 (Cefacetrile sodium)

• Product Name: Cefacetrile sodium
• CAS No: 23239-41-0
• MF: C₁₃H₁₂N₃NaO₆S
• MW: 361.305652618408
• CID: 52268
• Update Time: 2025-04-18

Cefacetrile sodium Chemical and Physical Properties

Names and Identifiers

• Cefacetrile sodium
• Cephacetrile sodium
• Sodium (6R,7R)-3-(acetyloxymethyl)-7-[(2-cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• sodium (6R,7R)-3-[(acetyloxy)methyl]-7-[(cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• sodium (6S,7S)-3-[(acetyloxy)methyl]-7-[(cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

• Inchi： 1S/C13H13N3O6S.Na/c1-6(17)22-4-7-5-23-12-9(15-8(18)2-3-14)11(19)16(12)10(7)13(20)21;/h9,12H,2,4-5H2,1H3,(H,15,18)(H,20,21);/q;+1/p-1/t9-,12-;/m1./s1
• InChI Key： GXCRUTWHNMMJEK-WYUVZMMLSA-M
• SMILES： S1CC(COC(C)=O)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC#N)=O)=O.[Na+]

Computed Properties

• Exact Mass: 361.03456

Experimental Properties

• PSA: 139.63

Cefacetrile sodium Security Information

• Toxicity：LD50 in mice (mg/kg): 4500 ± 540 i.v.; 9100 ± 1500 s.c. (Kradolfer)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives